Bis(3-aminopropyl)amine
Bis(3-aminopropyl)amine
3,3'-iminodipropylamine appears as a colorless liquid. Less dense than water. Flash point of 170 °F. Very irritating to skin and eyes, and may be toxic by ingestion. Used to make soaps, dyes, and pharmaceuticals.
Bis(3-aminopropyl)amine is a polyazaalkane. It has a role as an algal metabolite and a plant metabolite. It is a conjugate base of a bis(3-azaniumylpropyl)azanium.
Bis(3-aminopropyl)amine is a natural product found in Cyanidium caldarium, Bacillus subtilis, and other organisms with data available.
Bis(3-aminopropyl)amine is a polyazaalkane. It has a role as an algal metabolite and a plant metabolite. It is a conjugate base of a bis(3-azaniumylpropyl)azanium.
Bis(3-aminopropyl)amine is a natural product found in Cyanidium caldarium, Bacillus subtilis, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
56-18-8
VCID:
VC21117740
InChI:
InChI=1S/C6H17N3/c7-3-1-5-9-6-2-4-8/h9H,1-8H2
SMILES:
C(CN)CNCCCN
Molecular Formula:
C6H17N3
Molecular Weight:
131.22 g/mol
Bis(3-aminopropyl)amine
CAS No.: 56-18-8
Cat. No.: VC21117740
Molecular Formula: C6H17N3
Molecular Weight: 131.22 g/mol
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Specification
| Description | 3,3'-iminodipropylamine appears as a colorless liquid. Less dense than water. Flash point of 170 °F. Very irritating to skin and eyes, and may be toxic by ingestion. Used to make soaps, dyes, and pharmaceuticals. Bis(3-aminopropyl)amine is a polyazaalkane. It has a role as an algal metabolite and a plant metabolite. It is a conjugate base of a bis(3-azaniumylpropyl)azanium. Bis(3-aminopropyl)amine is a natural product found in Cyanidium caldarium, Bacillus subtilis, and other organisms with data available. |
|---|---|
| CAS No. | 56-18-8 |
| Molecular Formula | C6H17N3 |
| Molecular Weight | 131.22 g/mol |
| IUPAC Name | N'-(3-aminopropyl)propane-1,3-diamine |
| Standard InChI | InChI=1S/C6H17N3/c7-3-1-5-9-6-2-4-8/h9H,1-8H2 |
| Standard InChI Key | OTBHHUPVCYLGQO-UHFFFAOYSA-N |
| SMILES | C(CN)CNCCCN |
| Canonical SMILES | C(CN)CNCCCN |
| Boiling Point | 465.1 °F at 760 mmHg (NTP, 1992) |
| Flash Point | 175 °F (NTP, 1992) |
| Melting Point | 5.9 °F (NTP, 1992) -14 °C |
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